

Understanding the pharmacokinetics of C25-140

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: C25-140

Cat. No.: B15611908

[Get Quote](#)

An In-depth Technical Guide to the Pharmacokinetics of **C25-140**

Introduction


C25-140 is a first-in-class, orally active small-molecule inhibitor that targets the protein-protein interaction between the E3 ubiquitin ligase TRAF6 (TNF receptor-associated factor 6) and the E2-conjugating enzyme Ubc13 (ubiquitin-conjugating enzyme E2 N).[1][2][3] By directly binding to TRAF6, **C25-140** effectively blocks the formation of lysine 63 (K63)-linked polyubiquitin chains, a critical step in the activation of the canonical NF-κB signaling pathway.[1][4] This pathway is a cornerstone of immune and inflammatory responses.[5][6] The dysregulation of NF-κB signaling is a hallmark of numerous autoimmune and chronic inflammatory diseases.[1] Consequently, **C25-140** has demonstrated therapeutic potential in preclinical mouse models of psoriasis and rheumatoid arthritis, positioning it as a promising candidate for combating autoimmunity.[1][6]


This technical guide provides a comprehensive overview of the pharmacokinetics (PK) and associated methodologies for **C25-140**, intended for researchers, scientists, and professionals in the field of drug development.

Mechanism of Action: Inhibition of the TRAF6-Ubc13 Signaling Axis

C25-140 functions by impeding the activation of the NF- κ B pathway. This pathway is initiated by various upstream signals, such as those from pro-inflammatory cytokines (e.g., IL-1 β , TNF α), innate immune receptors (e.g., Toll-like receptors), and antigen receptors.^{[1][6]} Upon receptor stimulation, TRAF6 is recruited and, in complex with Ubc13, catalyzes the synthesis of K63-linked polyubiquitin chains.^[1] These chains serve as a scaffold for downstream signaling proteins, leading to the activation of the I κ B kinase (IKK) complex. IKK then phosphorylates the inhibitory protein I κ B α , targeting it for degradation. This releases the NF- κ B transcription factor to translocate into the nucleus, where it drives the expression of inflammatory genes.^{[1][5]}

C25-140 specifically disrupts the initial interaction between TRAF6 and Ubc13, thereby preventing the entire downstream signaling cascade.^{[1][3]}





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
- 2. axonmedchem.com [axonmedchem.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Understanding the pharmacokinetics of C25-140]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15611908/docs#understanding-the-pharmacokinetics-of-c25-140\]](https://www.benchchem.com/product/b15611908/docs#understanding-the-pharmacokinetics-of-c25-140)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)